BI-9564

• CAS No.: 1883429-22-8
• Product Name: BI-9564
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.422
• IUPAC Name: 4-[4-[(dimethylamino)methyl]-2,5-dimethoxyphenyl]-2-methyl-2,7-naphthyridin-1-one
• Standard InChI: InChI=1S/C20H23N3O3/c1-22(2)11-13-8-19(26-5)15(9-18(13)25-4)17-12-23(3)20(24)16-10-21-7-6-14(16)17/h6-10,12H,11H2,1-5H3
• Standard InChIKey: BJFSUDWKXGMUKA-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=C(C1=O)C=NC=C2)C3=C(C=C(C(=C3)OC)CN(C)C)OC
• Appearance: Solid powder
• Description: BI-9564 is a potent and selective inhibitor of BRD9 and BRD7 bromodomains (Kds = 14.1 and 239 nM; IC50s = 75 nM and 3.4 µM, respectively). BI-9564 is useful in further exploring BRD9 bromodomain biology in both in vitro and in vivo settings. Selective inhibitors of bromodomain-containing protein 9 (BRD9) may have therapeutic potential in the treatment of human malignancies and inflammatory diseases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BI-9564; BI 9564; BI9564.
• Reference: 1: Karim RM, Schönbrunn E. An Advanced Tool To Interrogate BRD9. J Med Chem. 2016; 2: Martin LJ, Koegl M, Bader G, Cockcroft XL, Fedorov O, Fiegen D, Gerstberger T,
• PubChem Compound: 117072549
• Last Modified: Nov 11 2021